Pyrrolo[1,2-c][1,3,2]diazaphosphorine-4-carbonitrile, 1,5,6,7-tetrahydro-1-(methylthio)-3-(1-piperidinyl)-, 1-sulfide

• Molecular Formula: C13H19N4PS2
• Molecular Weight: 326.4 g/mol
• IUPAC Name: 1-methylsulfanyl-3-piperidin-1-yl-1-sulfanylidene-6,7-dihydro-5H-pyrrolo[1,2-c][1,3,2]diazaphosphinine-4-carbonitrile
• InChI: InChI=1S/C13H19N4PS2/c1-20-18(19)15-13(16-7-3-2-4-8-16)11(10-14)12-6-5-9-17(12)18/h2-9H2,1H3
• InChI Key: BOHXOKDDSZQENH-UHFFFAOYSA-N
• Canonical SMILES: CSP1(=S)N=C(C(=C2N1CCC2)C#N)N3CCCCC3

Description

1-(METHYLSULFANYL)-3-(1-PIPERIDINYL)-1,5,6,7-TETRAHYDROPYRROLO[1,2-C][1,3,2]DIAZAPHOSPHININE-4-CARBONITRILE 1-SULFIDE is a complex organic compound with potential applications in various fields such as chemistry, biology, medicine, and industry. This compound is characterized by its unique structure, which includes a piperidine ring, a pyrrolo[1,2-c][1,3,2]diazaphosphinine core, and a carbonitrile group.

Preparation Methods

The synthesis of 1-(METHYLSULFANYL)-3-(1-PIPERIDINYL)-1,5,6,7-TETRAHYDROPYRROLO[1,2-C][1,3,2]DIAZAPHOSPHININE-4-CARBONITRILE 1-SULFIDE involves multiple steps, including the formation of the pyrrolo[1,2-c][1,3,2]diazaphosphinine core and the subsequent introduction of the piperidine and carbonitrile groups. The reaction conditions typically involve the use of specific reagents and catalysts to facilitate the desired transformations. Industrial production methods may involve optimization of these synthetic routes to achieve higher yields and purity.

Chemical Reactions Analysis

1-(METHYLSULFANYL)-3-(1-PIPERIDINYL)-1,5,6,7-TETRAHYDROPYRROLO[1,2-C][1,3,2]DIAZAPHOSPHININE-4-CARBONITRILE 1-SULFIDE undergoes various chemical reactions, including oxidation, reduction, and substitution reactions. Common reagents used in these reactions include oxidizing agents, reducing agents, and nucleophiles. The major products formed from these reactions depend on the specific conditions and reagents used.

Scientific Research Applications

This compound has been studied for its potential applications in scientific research, particularly in the fields of chemistry, biology, and medicine. In chemistry, it may be used as a building block for the synthesis of more complex molecules. In biology, it could be investigated for its potential biological activity and interactions with biomolecules. In medicine, it may be explored for its potential therapeutic effects and mechanisms of action.

Mechanism of Action

The mechanism of action of 1-(METHYLSULFANYL)-3-(1-PIPERIDINYL)-1,5,6,7-TETRAHYDROPYRROLO[1,2-C][1,3,2]DIAZAPHOSPHININE-4-CARBONITRILE 1-SULFIDE involves its interaction with specific molecular targets and pathways. These interactions may lead to various biological effects, depending on the nature of the targets and pathways involved. Further research is needed to fully elucidate the detailed mechanisms by which this compound exerts its effects.

Comparison with Similar Compounds

1-(METHYLSULFANYL)-3-(1-PIPERIDINYL)-1,5,6,7-TETRAHYDROPYRROLO[1,2-C][1,3,2]DIAZAPHOSPHININE-4-CARBONITRILE 1-SULFIDE can be compared with other similar compounds, such as those containing piperidine or pyrrolo[1,2-c][1,3,2]diazaphosphinine cores. These comparisons highlight the unique structural features and potential applications of this compound. Similar compounds may include derivatives with different substituents or modifications to the core structure.